Cas no 2229080-44-6 (1,1,1-trifluoro-3-(quinoxalin-2-yl)propan-2-amine)

• Product Name: 1,1,1-trifluoro-3-(quinoxalin-2-yl)propan-2-amine
• CAS No: 2229080-44-6
• MF: C₁₁H₁₀F₃N₃
• MW: 241.21241235733
• CID: 6390088
• PubChem ID: 165706645
• Update Time: 2025-07-18

1,1,1-trifluoro-3-(quinoxalin-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(quinoxalin-2-yl)propan-2-amine
• EN300-1949457
• 2229080-44-6

• Inchi： 1S/C11H10F3N3/c12-11(13,14)10(15)5-7-6-16-8-3-1-2-4-9(8)17-7/h1-4,6,10H,5,15H2
• InChI Key： YYYNEMUAOUXMPZ-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=NC2C=CC=CC=2N=1)N)(F)F

Computed Properties

• Exact Mass: 241.08268182g/mol
• Monoisotopic Mass: 241.08268182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 51.8Ų

Additional information on 1,1,1-trifluoro-3-(quinoxalin-2-yl)propan-2-amine

Introduction to 1,1,1-trifluoro-3-(quinoxalin-2-yl)propan-2-amine (CAS No. 2229080-44-6)

1,1,1-trifluoro-3-(quinoxalin-2-yl)propan-2-amine, with the CAS number 2229080-44-6, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to a class of molecules known as quinoxaline derivatives, which have been extensively studied for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The molecular structure of 1,1,1-trifluoro-3-(quinoxalin-2-yl)propan-2-amine is characterized by a quinoxaline ring system fused with a trifluoromethylated propylamine moiety. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, which can significantly influence its pharmacological behavior. Recent studies have highlighted the importance of fluorinated compounds in drug design due to their enhanced metabolic stability and improved pharmacokinetic profiles.

In terms of its synthesis, 1,1,1-trifluoro-3-(quinoxalin-2-yl)propan-2-amine can be prepared through a multi-step process involving the condensation of 2-aminoquinoxaline with a suitable trifluoromethylated aldehyde or ketone. The synthetic route is well-documented in the literature and has been optimized to achieve high yields and purity levels. This synthetic accessibility makes it an attractive candidate for further pharmaceutical development.

The biological activity of 1,1,1-trifluoro-3-(quinoxalin-2-yl)propan-2-amine has been evaluated in various in vitro and in vivo models. Preliminary studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has demonstrated significant antimicrobial activity against both Gram-positive and Gram-negative bacteria, making it a promising lead for the development of new antibiotics.

In the context of cancer research, 1,1,1-trifluoro-3-(quinoxalin-2-yl)propan-2-amine has shown promising results in preclinical studies. It has been reported to induce apoptosis in various cancer cell lines and inhibit tumor growth in xenograft models. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

To further understand the therapeutic potential of 1,1,1-trifluoro-3-(quinoxalin-2-yl)propan-2-amine, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects. Early results from phase I trials have been encouraging, with no major adverse events reported at therapeutic doses.

The pharmacokinetic properties of 1,1,1-trifluoro-3-(quinoxalin-2-yl)propan-2-amine have also been extensively studied. It has been found to exhibit good oral bioavailability and a favorable half-life, which are important factors for its practical application as a therapeutic agent. Additionally, its low toxicity profile makes it a safe candidate for long-term use.

In conclusion, 1,1,1-trifluoro-3-(quinoxalin-2-yl)propan-2-amine (CAS No. 2229080-44-6) represents a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable biological properties make it an attractive target for further research and development. As more data becomes available from ongoing clinical trials and preclinical studies, it is expected that this compound will play an increasingly important role in the treatment of various diseases.